Cas no 1235873-11-6 (2,6-Dichloro-3-iodopyridin-4-amine)

• Product Name: 2,6-Dichloro-3-iodopyridin-4-amine
• CAS No: 1235873-11-6
• MF: C₅H₃Cl₂IN₂
• MW: 288.90119099617
• MDL: MFCD29918898
• CID: 4564126
• PubChem ID: 58360208
• Update Time: 2025-05-23

2,6-Dichloro-3-iodopyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-iodopyridin-4-amine
• 4-Pyridinamine,2,6-dichloro-3-iodo-
• W17950
• A934653
• MFCD29918898
• SCHEMBL1743873
• 1235873-11-6
• CS-0062153
• AS-62873
• 2,6-Dichloro-3-iodo-4-pyridinamine
• AKOS027324025
• 2,6-dichloro-3-iodo-4-aminopyridine
• DB-408740
• 2,6-Dichloro-3-iodopyridin-4-amine

• MDL： MFCD29918898
• Inchi： 1S/C5H3Cl2IN2/c6-3-1-2(9)4(8)5(7)10-3/h1H,(H2,9,10)
• InChI Key： IFTOZCXCTNIPFS-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1N)Cl)Cl

Computed Properties

• Exact Mass: 287.87180g/mol
• Monoisotopic Mass: 287.87180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Boiling Point: 406.0±45.0 °C at 760 mmHg
• Flash Point: 199.3±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,6-Dichloro-3-iodopyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,6-Dichloro-3-iodopyridin-4-amine

2,6-Dichloro-3-Iodopyridin-4-Amine (CAS No. 1235873-11-6)

2,6-Dichloro-3-Iodopyridin-4-Amine is a highly specialized organic compound with the CAS registry number 1235873-11-6. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule features a pyridine ring with substituents at positions 2, 3, and 4: specifically, chlorine atoms at positions 2 and 6, an iodine atom at position 3, and an amino group (-NH₂) at position 4. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,6-Dichloro-3-Iodopyridin-4-Amine involves a series of carefully controlled reactions. Typically, the starting material is a chlorinated pyridine derivative, which undergoes nucleophilic substitution or electrophilic substitution reactions to introduce the iodine and amino groups. The exact synthetic pathway may vary depending on the desired purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most significant applications of 2,6-Dichloro-3-Iodopyridin-4-Amine lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of an amino group makes it a versatile building block for constructing nitrogen-containing heterocycles, which are common motifs in pharmaceuticals and agrochemicals. For instance, this compound has been employed in the development of novel antibiotics and anticancer agents due to its ability to form stable complexes with metal ions and biological targets.

Recent studies have highlighted the potential of pyridine derivatives like 2,6-Dichloro-3-Iodopyridin-4-Amine in materials science. Researchers have explored its use as a precursor for conducting polymers and coordination polymers. The iodine atom in this compound serves as a coordinating site for metal ions such as copper(II) or zinc(II), enabling the formation of extended networks with interesting magnetic or electronic properties. These materials hold promise for applications in sensors, catalysts, and energy storage devices.

In addition to its role as an intermediate, 2,6-Dichloro-3-Iodopyridin-4-Amine has been investigated for its intrinsic biological activity. Studies have shown that this compound exhibits moderate antibacterial and antifungal properties due to its ability to disrupt microbial cell membranes or inhibit key enzymatic pathways. Furthermore, its iodinated structure makes it a potential candidate for radioimaging agents in nuclear medicine.

The physical properties of 2,6-Dichloro-3-Iodopyridin